Cas no 1806326-21-5 (1-Bromo-3-(4-bromo-2-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-bromo-2-methylphenyl)propan-2-one
• CAS No: 1806326-21-5
• MF: C₁₀H₁₀Br₂O
• MW: 305.993801593781
• CID: 4978856
• Update Time: 2025-06-18

1-Bromo-3-(4-bromo-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-bromo-2-methylphenyl)propan-2-one

• Inchi： 1S/C10H10Br2O/c1-7-4-9(12)3-2-8(7)5-10(13)6-11/h2-4H,5-6H2,1H3
• InChI Key： XQOLTNWYTJZIRI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(4-bromo-2-methylphenyl)propan-2-one

Professional Introduction to 1-Bromo-3-(4-bromo-2-methylphenyl)propan-2-one (CAS No. 1806326-21-5)

1-Bromo-3-(4-bromo-2-methylphenyl)propan-2-one, with the CAS number 1806326-21-5, is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced chemical methodologies.

The molecular structure of 1-Bromo-3-(4-bromo-2-methylphenyl)propan-2-one consists of a propanone backbone substituted with bromine atoms and a phenyl ring at the third carbon position. The presence of two bromine atoms at the para positions of the phenyl ring enhances its reactivity, making it a valuable intermediate in various synthetic transformations. This structural feature allows for further functionalization, enabling the creation of more complex molecules with tailored properties.

In recent years, there has been a growing interest in leveraging such brominated aromatic compounds for their role in cross-coupling reactions, which are pivotal in modern drug discovery. The bromine atoms serve as excellent handles for palladium-catalyzed reactions, facilitating the formation of carbon-carbon bonds. This capability is particularly useful in constructing heterocyclic scaffolds, which are prevalent in many biologically active compounds.

One of the most compelling aspects of 1-Bromo-3-(4-bromo-2-methylphenyl)propan-2-one is its utility in Suzuki-Miyaura cross-coupling reactions. These reactions allow for the efficient connection of aryl and vinyl halides with boronic acids or esters, providing a powerful tool for constructing diverse molecular libraries. The success of this transformation often hinges on the quality and reactivity of the starting materials, making 1-Bromo-3-(4-bromo-2-methylphenyl)propan-2-one an indispensable reagent in synthetic organic chemistry.

The pharmaceutical industry has also recognized the potential of this compound. Researchers are exploring its applications in the synthesis of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The brominated phenyl ring can be modified to interact with specific amino acid residues in target proteins, thereby modulating their activity. Preliminary studies suggest that derivatives of 1-Bromo-3-(4-bromo-2-methylphenyl)propan-2-one exhibit promising inhibitory effects on certain kinases, warranting further investigation.

The synthesis of 1-Bromo-3-(4-bromo-2-methylphenyl)propan-2-one itself is an intriguing challenge that has been addressed by several research groups. One common approach involves the bromination of an existing aromatic system followed by condensation with appropriate electrophiles. Alternatively, palladium-catalyzed coupling reactions can be employed to construct the desired brominated phenyl ring. These synthetic strategies highlight the compound's versatility and adaptability to different chemical frameworks.

1-Bromo-3-(4-bromo-2-methylphenyl)propan-2-one. Flow systems offer precise control over reaction conditions, leading to higher yields and purities compared to traditional batch methods. This technology is particularly advantageous when dealing with sensitive intermediates like this one, where side reactions can compromise product integrity. 1-Bromo-3-(4-bromo-2-methylphenyl)propan-2-one (CAS No. 1806326-21-5) represents a fascinating compound with broad utility across multiple disciplines. Its role as a synthetic intermediate and its potential as a precursor for biologically active molecules underscore its importance in modern chemical research. As new methodologies and applications continue to emerge, this compound will undoubtedly remain at the forefront of scientific innovation.